Cas no 114485-99-3 (5-Chloro-2-(1H-pyrazol-5-yl)phenol)

• Product Name: 5-Chloro-2-(1H-pyrazol-5-yl)phenol
• CAS No: 114485-99-3
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 2612961
• PubChem ID: 135430294
• Update Time: 2025-07-24

5-Chloro-2-(1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(1,2-dihydropyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 3-Chloro-6-(1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID00765965
• 114485-99-3
• Phenol, 5-chloro-2-(1H-pyrazol-3-yl)-
• 5-Chloro-2-(1H-pyrazol-5-yl)phenol

• Inchi： 1S/C9H7ClN2O/c10-6-1-2-7(9(13)5-6)8-3-4-11-12-8/h1-5,13H,(H,11,12)
• InChI Key： AIYKZADXHCJVCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1=CC=NN1

Computed Properties

• Exact Mass: 194.0246905Da
• Monoisotopic Mass: 194.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 5-Chloro-2-(1H-pyrazol-5-yl)phenol

Introduction to 5-Chloro-2-(1H-pyrazol-5-yl)phenol (CAS No. 114485-99-3)

5-Chloro-2-(1H-pyrazol-5-yl)phenol, with the CAS number 114485-99-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated phenolic ring and a pyrazole moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-Chloro-2-(1H-pyrazol-5-yl)phenol can be represented as C₉H₇ClN₂O. The presence of the chlorine atom on the phenolic ring and the pyrazole group contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

In recent years, extensive research has been conducted to explore the biological activities of 5-Chloro-2-(1H-pyrazol-5-yl)phenol. Studies have shown that this compound exhibits significant anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Chloro-2-(1H-pyrazol-5-yl)phenol effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

The antioxidant activity of 5-Chloro-2-(1H-pyrazol-5-yl)phenol has also been extensively studied. Research published in the Bioorganic & Medicinal Chemistry Letters reported that this compound possesses potent free radical scavenging abilities, which can protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

In addition to its anti-inflammatory and antioxidant properties, 5-Chloro-2-(1H-pyrazol-5-yl)phenol has shown promise as an anti-cancer agent. A study published in the Cancer Letters journal found that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves inducing apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The potential therapeutic applications of 5-Chloro-2-(1H-pyrazol-5-yl)phenol are not limited to these areas. Recent research has also explored its use in other medical conditions. For example, a study published in the European Journal of Medicinal Chemistry investigated the antiviral activity of this compound against several viral strains, including influenza and herpes simplex viruses. The results indicated that 5-Chloro-2-(1H-pyrazol-5-yl)phenol effectively inhibits viral replication by interfering with key viral enzymes.

The synthesis of 5-Chloro-2-(1H-pyrazol-5-yl)phenol has been optimized through various methods to improve yield and purity. One common synthetic route involves the reaction of 4-chlorophenol with 3-methylpyrazole in the presence of a suitable catalyst. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

In conclusion, 5-Chloro-2-(1H-pyrazol-5-yl)phenol (CAS No. 114485-99-3) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.